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Compound Focus: Tebipenem Pivoxil

CAS No.: 161715-24-8

Cat. No.: S544817

Get Quote

Drug Profile and Clinical Significance

The table below summarizes the core characteristics of tebipenem pivoxil.

Property Description

Drug Name Tebipenem pivoxil (hydrobromide salt, HBr, is the form in late-stage development) [1]
[2]

Active Moiety Tebipenem [3] [2]

Drug Class Oral carbapenem antibiotic [3] [4]

Approval
Status

Approved in Japan for pediatric infections (brand name Orapenem); investigational
elsewhere for cUTIs in adults [2] [4]

Primary
Clinical Goal

Provide an effective oral alternative to intravenous carbapenems for multidrug-
resistant infections, potentially enabling at-home treatment [1] [5]

Mechanism of Action and Pharmacokinetics
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Tebipenem pivoxil is a prodrug designed for oral absorption. It is rapidly converted by intestinal esterases

into its active form, tebipenem [3] [2].

Mechanism of Action: Tebipenem is a beta-lactam antibiotic that binds to Penicillin-Binding
Proteins (PBPs) on bacterial cell walls. This inhibits the cross-linking of peptidoglycan strands,

disrupting cell wall synthesis and leading to bacterial cell lysis and death [3].
Spectrum of Activity: It has broad-spectrum activity against Gram-positive and Gram-negative

bacteria, including anaerobes. A key advantage is its stability against degradation by many extended-
spectrum beta-lactamases (ESBLs), making it effective against many drug-resistant pathogens [3]

[2] [6].
Pharmacokinetic Profile: The drug exhibits time-dependent pharmacodynamics. Preclinical

studies identify the free drug area under the concentration-time curve (fAUC)/MIC as the critical
parameter predicting efficacy, with a target value of approximately 34.6–51.9 for bacterial killing and

suppression of resistance [2].

The following diagram illustrates the journey of tebipenem pivoxil from oral administration to its

antibacterial action.
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Clinical Development and Efficacy Data

The clinical development program for tebipenem pivoxil HBr has focused on demonstrating its value in

treating cUTIs in adults.

PIVOT-PO Phase III Trial: This pivotal, global, double-blind study compared oral tebipenem HBr (600

mg every 6 hours) to intravenous imipenem-cilastatin (500 mg every 6 hours) in hospitalized adults
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with cUTI, including pyelonephritis [1] [7]. The trial was stopped early for efficacy following a

positive interim analysis [5].
Key Efficacy Results: The trial met its primary endpoint, demonstrating non-inferiority of oral

tebipenem HBr to the intravenous comparator [1] [7]. The results are summarized below.

Efficacy Endpoint
Tebipenem HBr
(Oral)

Imipenem-
Cilastatin (IV)

Adjusted
Difference (95%
CI)

Overall Success (Composite of clinical
cure & microbiological eradication)

58.5% (261/446)
[1] [7]

60.2% (291/483)
[1] [7]

-1.3% (-7.5%,
4.8%) [1]

Clinical Cure 93.5% (417/446)
[1] [7]

95.2% (460/483)
[1] [7]

-1.6% (-4.7%,
1.4%) [1]

Microbiological Response 60.3% (269/446)
[1] [7]

61.3% (296/483)
[1] [7]

-0.8% (-6.9%,
5.3%) [1]

Safety Profile: The safety of tebipenem HBr was generally similar to other carbapenems. The most
common adverse events were diarrhea and headache, which were typically mild to moderate in

severity [1] [7] [8].
Regulatory Status: Based on these data, GSK plans to submit a New Drug Application (NDA) to the

U.S. FDA in the fourth quarter of 2025 [1] [7] [5].

Key Experimental Protocols

For research and development professionals, understanding the foundational preclinical methods is crucial.

Pharmacodynamics (PD) Study - Neutropenic Murine Thigh Infection Model [2]:

Infection: Immunocompromised mice were infected in the thigh muscle with one of 11 strains

of Enterobacteriaceae (e.g., E. coli, K. pneumoniae), including wild-type and ESBL-producing
strains.

Dosing: Treatment started two hours post-infection with tebipenem pivoxil. A dose-
fractionation design (varying total dose and dosing interval) was used to identify the PD index

linked to efficacy.
Analysis: Bacterial burden in the thigh was quantified after 24 hours. The relationship between

drug exposure (fAUC/MIC) and effect (change in bacterial count) was modeled to determine the
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target exposure for stasis and killing.

Resistance Suppression Study - Hollow-Fiber Infection Model (HFIM) [2]:

System Setup: Bacteria were exposed to dynamically changing concentrations of tebipenem in
an in vitro system that mimics human pharmacokinetics.

Regimen Simulation: Different dosing regimens were simulated over 10 days to vary the
intensity and frequency of drug exposure.

Monitoring: Bacterial density and MIC changes were monitored daily. The goal was to identify
the fAUC/MIC target that achieved logarithmic killing while suppressing the emergence of

resistant subpopulations.

Future Research and Potential Applications

Research suggests tebipenem pivoxil's utility could extend beyond cUTIs. A high-throughput screen

identified it as highly potent against multidrug-resistant Shigella spp., a major cause of severe diarrhea in

children in low- and middle-income countries [6]. A pilot clinical trial in children with shigellosis showed

promising pharmacokinetics and comparable efficacy to azithromycin [9], indicating potential for drug

repurposing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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